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Compound of Interest

3-(cyclopropylmethoxy)-4-
Compound Name:
(difluoromethoxy)benzoic Acid

Cat. No. B130855

Introduction

3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid is a key pharmaceutical
intermediate, most notably in the synthesis of Roflumilast, a selective phosphodiesterase 4
(PDES4) inhibitor.[1][2] Roflumilast is approved for the treatment of severe chronic obstructive
pulmonary disease (COPD).[2][3] Beyond its role as a synthetic precursor, this benzoic acid
derivative has demonstrated biological activity, showing potential in attenuating pulmonary
fibrosis by inhibiting the TGF-B1/Smad signaling pathway.[2][4] This guide provides a
comprehensive overview of its chemical properties, synthesis, and biological significance for
researchers and professionals in drug development.

Core Chemical Properties

The fundamental chemical and physical properties of 3-(cyclopropylmethoxy)-4-
(difluoromethoxy)benzoic acid are summarized below.
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Property Value Source
3-(cyclopropylmethoxy)-4-

IUPAC Name ( yelopropy y). ) [5]
(difluoromethoxy)benzoic acid

CAS Number 162401-62-9 [L]5116]117118]

Molecular Formula C12H12F204 [L15117118]

Molecular Weight 258.22 g/mol [L151617118]

Appearance White to Off-White Solid [2][9]

Melting Point 118-120 °C [2][6]

Boiling Point 356.4 £ 37.0 °C (Predicted) [6][10]

Density 1.355 + 0.06 g/cm? (Predicted) [2][6]

- DMSO (Slightly), Methanol

Solubility _ [2][6]
(Slightly)

pKa 3.87 £ 0.10 (Predicted) [2]
C1CC1CcoC2=C(C=CC(=C2)C

SMILES [1][5]18]
(=0)O)OC(F)F
IGFDIFLMMLWKKY-

InChl Key [51[7118]

UHFFFAOYSA-N

Experimental Protocols

Synthesis of 3-(cyclopropylmethoxy)-4-
(difluoromethoxy)benzoic acid

A common method for the synthesis of this compound involves the oxidation of its

corresponding aldehyde.[2][10]

Protocol:

o Dissolution: Dissolve 3-cyclopropylmethoxy-4-difluoromethoxybenzaldehyde (12 g, 50 mmol)

and sulfamic acid (7.3 g, 75 mmol) in glacial acetic acid (50 ml).[2]
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» Addition of Oxidant: To the solution, add a solution of sodium chlorite (8.2 g, 75 mmol)
dissolved in water (15 ml).[2]

e Reaction: Stir the reaction mixture at room temperature for 1 hour.[2]
» Precipitation: Add water (300 ml) to the mixture to precipitate the solid product.[2]

e |solation and Drying: Filter the resulting solid and dry it at 40°C under vacuum to yield the
final product.[2][6]
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Caption: Synthesis workflow for 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid.

Biological Activity and Signaling Pathways
Role as an Intermediate for PDE4 Inhibitors

This compound is a well-established intermediate in the preparation of Roflumilast, a potent
and selective phosphodiesterase 4 (PDE4) inhibitor.[1][2] PDE4 enzymes are primarily
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responsible for the degradation of cyclic adenosine monophosphate (cCAMP) in immune and
inflammatory cells.[11][12] By inhibiting PDE4, drugs like Roflumilast increase intracellular
CcAMP levels. This elevation in CAMP activates Protein Kinase A (PKA), which in turn
phosphorylates various downstream targets, leading to a reduction in inflammatory responses.
[13] This mechanism is central to its therapeutic effects in inflammatory diseases like COPD.
[12][13]
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Caption: Mechanism of action for PDE4 inhibitors like Roflumilast.
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Inhibition of TGF-B/Smad Signaling Pathway

Recent studies have revealed that 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic
acid itself possesses biological activity.[4] It has been shown to inhibit the transforming growth
factor-B1 (TGF-B1)-induced epithelial-mesenchymal transition (EMT) in lung cells.[2][4] The
downstream signaling of TGF-B1 is heavily reliant on the Smad pathway.[4] Upon TGF-1
binding to its receptor, Smad2 and Smad3 proteins are phosphorylated. These then form a
complex with Smad4, which translocates to the nucleus to regulate target gene expression,
promoting fibrosis.[4] The compound has been observed to significantly reduce the
phosphorylation of Smad2/3, thereby blocking this pro-fibrotic signaling cascade.[2][4]
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Caption: Inhibition of the TGF-/Smad signaling pathway by the title compound.
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Protocol for In Vitro EMT Inhibition Assay

The following protocol is based on studies evaluating the compound's effect on TGF-31-
induced EMT in A549 lung epithelial cells.[4]

Objective: To determine if 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid can
inhibit the cellular changes associated with EMT induced by TGF-(31.

Methodology:

e Cell Culture: Culture A549 human lung epithelial cells in an appropriate medium until they
reach a suitable confluency.

e Induction of EMT: Stimulate the A549 cells with TGF-31 (e.g., 5 ng/mL) for 48 hours to
induce EMT.[4]

o Treatment: Concurrently treat separate groups of TGF-1-stimulated cells with varying
concentrations of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid.

o Western Blot Analysis: After the treatment period, lyse the cells and collect the protein.
Perform Western blot analysis to measure the expression levels of key EMT markers.

o Epithelial Marker: E-cadherin (expression is expected to decrease with TGF-31 and be
restored by the compound).[2][4]

o Mesenchymal Markers: a-SMA, Vimentin, and Collagen | (expression is expected to
increase with TGF-1 and be suppressed by the compound).[2][4]

e Analysis of Signaling: To confirm the mechanism, measure the levels of phosphorylated
Smad?2/3 (p-Smad?2/3) and total Smad2/3. A reduction in the p-Smad2/3 to total Smad2/3
ratio would indicate pathway inhibition.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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